Cas no 34396-48-0 (3-(4-bromoanilino)-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: 3-(4-bromoanilino)-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 34396-48-0
• MF: C₉H₇BrN₂OS₂
• MW: 303.198678255081
• CID: 919086
• PubChem ID: 233546
• Update Time: 2025-04-19

3-(4-bromoanilino)-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromoanilino)-2-sulfanylidene-1,3-thiazolidin-4-one
• 3-(4-Brom-anilino)-2-thioxo-thiazolidin-4-on
• 3-(4-bromo-anilino)-2-thioxo-thiazolidin-4-one
• 3-[(4-bromophenyl)amino]-2-thioxo-1,3-thiazolidin-4-one
• AC1Q7FEF
• AG-K-96803
• AR-1F0594
• CTK4H2321
• NSC32132
• 34396-48-0
• NSC-32132
• DTXSID10283564

• Inchi： 1S/C9H7BrN2OS2/c10-6-1-3-7(4-2-6)11-12-8(13)5-15-9(12)14/h1-4,11H,5H2
• InChI Key： FJMZUITYDRUJQQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NN1C(=S)SCC1=O

Computed Properties

• Exact Mass: 301.91841
• Monoisotopic Mass: 301.918
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• Density: 1.84
• Boiling Point: 385°C at 760 mmHg
• Flash Point: 186.6°C
• Refractive Index: 1.782
• PSA: 32.34
• LogP: 2.64720